Cas no 52245-69-9 (Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)-)
![Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- structure](https://www.kuujia.com/scimg/cas/52245-69-9x500.png)
52245-69-9 structure
Product name:Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)-
CAS No:52245-69-9
MF:C41H69NO2
MW:607.992072820663
CID:1576311
Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)-
- Phenol, 4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- (9CI)
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- Inchi: 1S/C41H69NO2/c1-14-15-16-17-18-19-24-42-31(22-20-29-25-32(38(2,3)4)36(43)33(26-29)39(5,6)7)23-21-30-27-34(40(8,9)10)37(44)35(28-30)41(11,12)13/h25-28,31,42-44H,14-24H2,1-13H3
- InChI Key: FQQKWPJCBCAOJX-UHFFFAOYSA-N
- SMILES: C(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)CC(NCCCCCCCC)CCC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C
Computed Properties
- Exact Mass: 607.53317
Experimental Properties
- Density: 0.953±0.06 g/cm3(Predicted)
- Boiling Point: 629.7±55.0 °C(Predicted)
- PSA: 52.49
- pka: 12.35±0.40(Predicted)
Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- Related Literature
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1. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Aaron R. Funk,Efram Goldberg,Eddie L. Chang,Scott A. Trammell,D. Andrew Knight Dalton Trans., 2013,42, 15617-15624
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
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